Cas no 53965-06-3 ( )

  structure
  structure
Product Name: 
CAS No:53965-06-3
MF:C21H16O7
MW:380.347546577454
CID:939399
PubChem ID:332529
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-dimethoxy-phenyl)-9-hydroxy-8H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6-one
    • 6'-hydroxyjusticidin B
    • 9-(3',4'-dimethoxyphenyl)-4-hydroxy-6,7-methylenedioxynaphtho[2,3-c]furan-1(3H)-one
    • 9-(3,4-dimethoxyphenyl)-4-hydroxy-6,7-methylenedioxynaphtho< 2,3-c> furan-1(3H)-one
    • CHEMBL495476
    • chinensinaphthol
    • Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one, 5-(3,4-dimethoxyphenyl)-9-hydroxy-
    • LIGNAN D
    • NSC329490
    • SureCN4096679
    • 9-(3,4-dimethoxyphenyl)-5-hydroxy-6H-isobenzofuro[5,6-f][1,3]benzodioxol-8-one
    • 9-(3,4-dimethoxyphenyl)-5-hydroxy-6H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
    • 53965-06-3
    • LIGNAN DERIV
    • DTXSID90318383
    • NSC-329490
    • SCHEMBL4096679
    • &nbsp;
    • Inchi: 1S/C21H16O7/c1-24-14-4-3-10(5-15(14)25-2)18-11-6-16-17(28-9-27-16)7-12(11)20(22)13-8-26-21(23)19(13)18/h3-7,22H,8-9H2,1-2H3
    • InChI Key: ZYUVOQCJYNAWNV-UHFFFAOYSA-N
    • SMILES: O1C(C2=C(C1)C(=C1C=C3C(=CC1=C2C1C=CC(=C(C=1)OC)OC)OCO3)O)=O

Computed Properties

  • Exact Mass: 380.08958
  • Monoisotopic Mass: 380.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 83.45
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